Cas no 1314923-79-9 (methyl 4-(cyanomethyl)-1-methyl-1H-pyrazole-3-carboxylate)

• Product Name: methyl 4-(cyanomethyl)-1-methyl-1H-pyrazole-3-carboxylate
• CAS No: 1314923-79-9
• MF: C₈H₉N₃O₂
• MW: 179.175961256027
• CID: 5962425
• PubChem ID: 55267182
• Update Time: 2025-06-09

methyl 4-(cyanomethyl)-1-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(cyanomethyl)-1-methyl-1H-pyrazole-3-carboxylate
• 1314923-79-9
• AKOS006312825
• EN300-1847800

• Inchi： 1S/C8H9N3O2/c1-11-5-6(3-4-9)7(10-11)8(12)13-2/h5H,3H2,1-2H3
• InChI Key： LNADVASJXWGKLT-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(CC#N)=CN(C)N=1)=O

Computed Properties

• Exact Mass: 179.069476538g/mol
• Monoisotopic Mass: 179.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 67.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on methyl 4-(cyanomethyl)-1-methyl-1H-pyrazole-3-carboxylate

Research Briefing on Methyl 4-(Cyanomethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 1314923-79-9)

The compound methyl 4-(cyanomethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 1314923-79-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyrazole derivative is recognized for its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Its unique structural features, including the cyanomethyl and carboxylate functional groups, make it a valuable scaffold for medicinal chemistry applications.

Recent studies have explored the synthetic pathways and reactivity of this compound, highlighting its utility in constructing complex molecular architectures. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated its role as a key precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors, which are being investigated for the treatment of autoimmune diseases and certain cancers. The study reported that modifications at the cyanomethyl and carboxylate positions could significantly enhance the binding affinity and selectivity of the resulting inhibitors.

In addition to its applications in kinase inhibitor development, methyl 4-(cyanomethyl)-1-methyl-1H-pyrazole-3-carboxylate has been employed in the design of fluorescent probes for biological imaging. A recent study published in ACS Chemical Biology utilized this compound to develop a series of pyrazole-based probes capable of selectively labeling cysteine residues in live cells. The probes exhibited high sensitivity and minimal cytotoxicity, making them promising tools for studying redox biology and protein dynamics.

From a pharmacological perspective, the compound's metabolic stability and pharmacokinetic properties have also been investigated. A 2022 study in Drug Metabolism and Disposition evaluated its in vitro and in vivo metabolism, revealing that the methyl ester moiety undergoes rapid hydrolysis, while the cyanomethyl group remains relatively stable. These findings have important implications for the design of prodrugs and the optimization of drug delivery systems.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of methyl 4-(cyanomethyl)-1-methyl-1H-pyrazole-3-carboxylate. Recent advances in flow chemistry and continuous manufacturing have addressed some of these issues, as reported in a 2023 article in Organic Process Research & Development. The authors described an efficient, scalable synthesis route that minimizes waste and improves yield, paving the way for broader industrial adoption.

In conclusion, methyl 4-(cyanomethyl)-1-methyl-1H-pyrazole-3-carboxylate (CAS: 1314923-79-9) represents a valuable building block in medicinal chemistry and chemical biology. Its diverse applications, from kinase inhibitor development to fluorescent probe design, underscore its importance in contemporary research. Future studies are expected to further explore its potential in targeted drug delivery and precision medicine, leveraging its unique chemical properties to address unmet medical needs.